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Compound of Interest

Compound Name: 3,3-Difluoroprop-1-ene

CAS No.: 430-62-6

Cat. No.: B1253990

Get Quote

Executive Summary & Chemical Profile
3,3-Difluoroprop-1-ene (and its functional equivalents) represents a cornerstone in modern

organofluorine chemistry.[1][2] It serves as the primary source of the gem-difluoroallyl group (

), a structural motif increasingly utilized in medicinal chemistry as a bioisostere for carbonyls,
ethers, and alcohols.

Unlike standard alkenes, the presence of two allylic fluorine atoms drastically alters the

electronic landscape of the molecule, lowering the LUMO energy and enabling unique reactivity

modes such as Atom Transfer Radical Addition (ATRA) and Pd-catalyzed Umpolung allylation.

Physicochemical Specifications
Distinction must be made between the parent alkene (volatile, often gaseous) and the

brominated reagent (liquid, standard bench reagent) used to install the motif.
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Property
3,3-Difluoroprop-1-ene
(Parent)

3-Bromo-3,3-difluoroprop-
1-ene (BDFP)

CAS Number
460-25-3 (Generic); Verify

specific isomer
420-90-6

Structure

Molecular Weight 78.06 g/mol 156.96 g/mol

Physical State
Gas / Volatile Liquid (BP ~1–4

°C)*
Liquid (BP 42 °C)

Density ~0.9–1.0 g/cm³ (est.)[1] 1.543 g/cm³

Electronic Character Electron-Deficient Alkene
Electrophile (Allyl donor) /

Nucleophile (via Pd)

Key Hazard Flammable Gas, Asphyxiant
Lachrymator, Skin Irritant,

Volatile

*Note: The parent alkene is difficult to handle; BDFP is the industry standard for installing the

3,3-difluoroallyl motif.

Synthesis & Production Strategies
Synthesis of the Parent Alkene
The parent alkene is rarely the final target but rather a monomer for polymerization.

Route: Deoxyfluorination of Acrolein.[1]

Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.[1]

Mechanism:[1][3] Nucleophilic fluorination of the carbonyl oxygen followed by elimination.

Caution: High risk of deflagration; strictly controlled low-temperature conditions (-78 °C)

required.[1]

Synthesis of BDFP (The Surrogate)
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For drug discovery applications, 3-Bromo-3,3-difluoroprop-1-ene (BDFP) is synthesized via

radical addition/elimination sequences from vinyl halides or via halex reactions of

trichloropropene precursors.[1]

Reactivity Profile & Mechanism
The reactivity of 3,3-difluoroprop-1-ene is governed by the "Fluorine Effect"—the strong

electronegativity of the

group induces electron deficiency in the double bond.

Pathway A: Palladium-Catalyzed Cross-Coupling (The
"Umpolung" Shift)
Standard allyl halides are electrophiles.[1] However, BDFP allows for regioselective Umpolung

(polarity reversal) under Pd(0) catalysis.[1]

Mechanism: Oxidative addition of Pd(0) to the C-Br bond forms a

-allyl palladium complex.

Regioselectivity: Nucleophiles typically attack the

terminus (harder center) or the

terminus (softer center) depending on the ligand sphere, but the gem-difluoro group strongly
biases the electronics to favor specific isomers (often linear).

Application: Synthesis of gem-difluoro homoallylic alcohols (reacting with aldehydes/ketones

via Indium or Zinc mediation).[1]

Pathway B: Atom Transfer Radical Addition (ATRA)
The electron-deficient double bond of the parent alkene is an exceptional radical acceptor.

Reagents: Alkyl halides (R-X) + Cu(I) catalyst.[1][4]

Utility: Rapid assembly of fluorinated polymer backbones or complex aliphatic chains.[1]

Bioisosterism: The resulting saturated
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linkage mimics the bond angle and dipole of an ether oxygen (

), improving metabolic stability (blocking P450 oxidation).[1]

Visualizing the Reactivity Landscape
The following diagram illustrates the divergent pathways available from the core motif.
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Metabolically Stable
Drug Scaffolds

 Lead Opt.

Click to download full resolution via product page

Caption: Divergent reactivity pathways for 3,3-difluoroprop-1-ene derivatives, highlighting the

switch between metal-catalyzed coupling and radical acceptor modes.[1]

Experimental Protocol: Pd-Catalyzed gem-
Difluoroallylation
Objective: Installation of the gem-difluoroallyl group onto an aryl boronic acid (Suzuki-Miyaura

type) or aldehyde (Barbier type).[1] Selected Workflow:Barbier-Type gem-Difluoroallylation of

Benzaldehyde using BDFP. Rationale: This reaction demonstrates the "Umpolung" capability

where the BDFP acts as a nucleophile equivalent generated in situ.

Reagents & Setup
Substrate: Benzaldehyde (1.0 equiv, 1.0 mmol)

Reagent: 3-Bromo-3,3-difluoroprop-1-ene (BDFP) (1.2 equiv)[1]
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Metal Mediator: Zinc dust (activated, 2.0 equiv) or Indium powder (1.2 equiv).[1] Note: Zn is

cheaper; In is milder.

Solvent: THF/Water (1:[1]1) or DMF (dry).[1]

Additive: TMSCl (catalytic) can activate the Zinc.

Step-by-Step Methodology
Activation: In a flame-dried flask under Argon, suspend activated Zinc dust (130 mg, 2.0

mmol) in dry THF (3 mL). Add 2 drops of 1,2-dibromoethane and heat to reflux for 1 min to

activate the surface.

Addition: Cool to 0 °C. Add Benzaldehyde (106 mg, 1.0 mmol).

Injection: Dropwise add BDFP (188 mg, 1.2 mmol) dissolved in THF (1 mL) over 10 minutes.

Caution: Exothermic.[1]

Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC

(Hexane/EtOAc 8:1).[1] The spot for BDFP (high Rf) should disappear.

Quench: Quench with saturated aqueous

(5 mL).

Extraction: Extract with

(3 x 10 mL). Wash combined organics with brine, dry over

.[1]

Purification: Concentrate and purify via flash column chromatography (Silica gel).

Result: Yields 2,2-difluoro-1-phenylbut-3-en-1-ol.

Data Validation (Self-Check)
NMR: Look for the characteristic AB quartet (or complex multiplet) around

to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_3_3-Trifluoropropene
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_3-Trifluoropropene
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_3-Trifluoropropene
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_3-Trifluoropropene
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_3-Trifluoropropene
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_3-Trifluoropropene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ppm, indicating diastereotopic fluorines adjacent to a chiral center.[1]

NMR: The terminal alkene protons should appear as distinct multiplets at

ppm.

Medicinal Chemistry Applications (Bioisosterism)
The gem-difluoroallyl group is a validated bioisostere.[1]

Lipophilicity (

): Fluorine increases lipophilicity compared to the hydroxy group, improving membrane
permeability.

Metabolic Stability: The C-F bond (~116 kcal/mol) is resistant to oxidative cleavage.

Replacing a labile C-H or C-OH with C-F blocks metabolic soft spots.[1]

pKa Modulation: The strong electron-withdrawing effect lowers the pKa of adjacent functional

groups (e.g., amines), potentially altering binding affinity and solubility.

Bioisostere Comparison Table
Functional Group gem-Difluoro Analog Effect on Property

Ketone (

)

Removes H-bond acceptor;

increases lipophilicity.[1]

Ether (

)

Similar bond angle (~110°);

electronically similar dipole.[1]

Alcohol (

)

Removes H-bond donor;

prevents oxidation to ketone.

[1]

References
Palladium-Catalyzed Cross-Coupling of gem-Difluoroallylic Reagents.

Source:Journal of the American Chemical Society / NIH PubMed
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Context: Mechanism of Pd-catalyzed defluorinative coupling and Umpolung strategies.[1]

(Search: "Palladium catalyzed gem-difluoroallyl")[1]

Reactivity of 3-Bromo-3,3-difluoropropene (BDFP).

Source:Organic Letters / TCI Chemicals[1]

Context: Use of BDFP as the standard reagent for installing the 3,3-difluoroprop-1-ene
motif.[1]

[1]

Bioisosterism of Fluorine in Drug Design.

Source:Journal of Medicinal Chemistry
Context: Detailed analysis of C-F bonds replacing C=O and C-O-C linkages.

Atom Transfer Radical Addition (ATRA)

Source:Macromolecules / RSC[1]

Context: Kinetics of radical addition to electron-deficient fluoroalkenes.[1]

[1]

Physical Properties of Fluorin

Source: PubChem / NIST Webbook[1]

Context: Boiling points and density data for CAS 420-90-6 and rel

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253990/docs#strategic-utilization-of-3-3-
difluoroprop-1-ene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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